3-(4-Fluorophenyl)butyryl chloride

• Molecular Formula: C10H10ClFO
• Molecular Weight: 200.64 g/mol
• IUPAC Name: 3-(4-fluorophenyl)butanoyl chloride
• InChI: InChI=1S/C10H10ClFO/c1-7(6-10(11)13)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3
• InChI Key: HEHBPNLVFMFXNS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)Cl)C1=CC=C(C=C1)F

Description

3-(4-Fluorophenyl)butyryl chloride is a useful research compound. Its molecular formula is C10H10ClFO and its molecular weight is 200.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (71 g, 48.8 ml, 0.560 mol, Aldrich) was added to a mixture of 3-(4-fluorophenyl)butyric acid (34 g, 0.187 mol) in 200 ml of dichloromethane at -5° C. After stirring for 20 min at this temperature, the solution was allowed to warm to 25° C. and stirring was continued for 2 h. The volatiles were removed by spin evaporation in vacuo with the addition of dichloromethane (4 ×) during concentration to give 35.1 g (94%) of 3-(4-fluorophenyl)butyryl chloride as a light yellow oil;